Cas no 633327-38-5 (2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 633327-38-5
• MF: C₁₄H₁₈BFO₂
• MW: 248.100927829742
• MDL: MFCD19703878
• CID: 5012721
• PubChem ID: 59797345
• Update Time: 2025-10-30

2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(E)-2-(2-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(2-Fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 633327-38-5
• SCHEMBL4154001
• CS-0356830
• EN300-802086
• DTXSID901144466
• 2-(2-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1377152-43-6
• Z2312384946
• AS-77841
• 1,3,2-Dioxaborolane, 2-[2-(2-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-
• MFCD19703878
• AT17237
• DB-179339
• CS-0173002
• 2-[(1E)-2-(2-Fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-21040471

• MDL： MFCD19703878
• Inchi： 1S/C14H18BFO2/c1-13(2)14(3,4)18-15(17-13)10-9-11-7-5-6-8-12(11)16/h5-10H,1-4H3
• InChI Key： LTSFNWIORFHERH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C=CB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 248.1383881g/mol
• Monoisotopic Mass: 248.1383881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 633327-38-5)

2-(E)-2-(2-fluorophenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 633327-38-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemical research. The molecule consists of a dioxaborolane ring system with a fluoro-substituted styrene moiety attached via an ethenyl group. This combination of functional groups makes it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

The dioxaborolane core of this compound is a five-membered ring containing two oxygen atoms and one boron atom. This structure is highly stable and provides a platform for further functionalization. The fluorophenyl group attached to the ethenyl chain introduces electronic and steric effects that can be exploited in various chemical reactions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of boron-containing polymers and as an intermediate in the development of novel pharmaceutical agents.

One of the most exciting developments involving CAS No. 633327-38-5 is its role in cross-coupling reactions. Researchers have demonstrated that this compound can serve as an efficient boron-based coupling partner in Suzuki-Miyaura reactions, enabling the construction of complex molecular architectures with high precision. The fluorophenyl substituent enhances the reactivity of the compound in these reactions, making it a valuable tool for synthesizing biologically active molecules.

In addition to its role in organic synthesis, CAS No. 633327-38-5 has been explored for its potential in materials science applications. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and electronic properties. These materials hold promise for use in advanced electronics and optoelectronic devices.

The synthesis of CAS No. 633327-38-5 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the dioxaborolane ring system and the subsequent functionalization with the fluoro-substituted styrene group. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a safety standpoint, CAS No. 633327-38-5 is classified as a non-hazardous chemical under normal handling conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to ensure optimal results and minimize environmental impact.

In conclusion, CAS No. 633327- is a versatile and innovative compound that continues to push the boundaries of modern chemistry. Its unique structure and diverse applications make it an essential tool for researchers in various fields. As new discoveries emerge, this compound is expected to play an even more prominent role in shaping the future of organic synthesis and materials science.